Cas no 139716-51-1 (Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-)

Benzoic acid, 4-(6-octyl-2-benzothiazolyl)- structure
139716-51-1 structure
Product Name:Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-
CAS No:139716-51-1
MF:C22H25NO2S
MW:367.504404783249
CID:1289984
Update Time:2024-08-04

Benzoic acid, 4-(6-octyl-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(6-octyl-2-benzothiazolyl)-
    • Inchi: 1S/C22H25NO2S/c1-2-3-4-5-6-7-8-16-9-14-19-20(15-16)26-21(23-19)17-10-12-18(13-11-17)22(24)25/h9-15H,2-8H2,1H3,(H,24,25)
    • InChI Key: DITDXLYRKNVLSS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(C2=NC3=CC=C(CCCCCCCC)C=C3S2)C=C1

Computed Properties

  • Exact Mass: 367.16075

Experimental Properties

  • Density: 1.163±0.06 g/cm3(Predicted)
  • Boiling Point: 536.9±52.0 °C(Predicted)
  • PSA: 50.19
  • pka: 3.94±0.10(Predicted)
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